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molecular formula C11H15IN2O2 B1465276 1-(1,4-Dioxaspiro[4.5]dec-8-yl)-4-iodo-1H-pyrazole CAS No. 1175275-29-2

1-(1,4-Dioxaspiro[4.5]dec-8-yl)-4-iodo-1H-pyrazole

Cat. No. B1465276
CAS RN: 1175275-29-2
M. Wt: 334.15 g/mol
InChI Key: SIDQQOPFQUKOHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08178668B2

Procedure details

A mixture of toluene-4-sulfonic acid 1,4-dioxaspiro[4.5]dec-8-yl ester (2.0 g, 6.4 mmol; prepared according to U.S. Pat. No. 4,360,531 example I.B), 4-iodopyrazole (1.36 g, 7.01 mmol), K2CO3 (1.06 g, 7.7 mmol), 18-crown-6 (0.2 g, 0.7 mmol) in DMF (5 mL) was heated under nitrogen at 50° C. for 16 h. Water (50 mL) was added, and the reaction mixture was extracted with EtOAc (3×40 mL). The EtOAc extracts were washed with water (30 mL), dried over Na2SO4, filtered, and concentrated at reduced pressure. The crude material was purified by column chromatography on silica gel using EtOAc/CH2Cl2 (1:9) to give the title compound. 1H NMR (CDCl3, 300 MHz): δ=1.66-2.17 (m, 8H), 3.97 (s, 4H), 4.17-4.23 (m, 1H), 7.27 (d, J=3.3 Hz, 1H), 7.48 (d, J=3.3 Hz, 1H).
Name
toluene-4-sulfonic acid 1,4-dioxaspiro[4.5]dec-8-yl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-iodopyrazole
Quantity
1.36 g
Type
reactant
Reaction Step Two
Name
K2CO3
Quantity
1.06 g
Type
reactant
Reaction Step Three
Name
18-crown-6
Quantity
0.2 g
Type
reactant
Reaction Step Four
Name
DMF
Quantity
5 mL
Type
solvent
Reaction Step Five
Name
Water
Quantity
50 mL
Type
solvent
Reaction Step Six
Name
title compound

Identifiers

REACTION_CXSMILES
[O:1]1[C:5]2([CH2:10][CH2:9][CH:8](OS(C3C=CC(C)=CC=3)(=O)=O)[CH2:7][CH2:6]2)[O:4][CH2:3][CH2:2]1.[I:22][C:23]1[CH:24]=[N:25][NH:26][CH:27]=1.C([O-])([O-])=O.[K+].[K+].C1OCCOCCOCCOCCOCCOC1>CN(C=O)C.O>[O:4]1[C:5]2([CH2:6][CH2:7][CH:8]([N:25]3[CH:24]=[C:23]([I:22])[CH:27]=[N:26]3)[CH2:9][CH2:10]2)[O:1][CH2:2][CH2:3]1 |f:2.3.4|

Inputs

Step One
Name
toluene-4-sulfonic acid 1,4-dioxaspiro[4.5]dec-8-yl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCOC12CCC(CC2)OS(=O)(=O)C2=CC=C(C=C2)C
Step Two
Name
4-iodopyrazole
Quantity
1.36 g
Type
reactant
Smiles
IC=1C=NNC1
Step Three
Name
K2CO3
Quantity
1.06 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Four
Name
18-crown-6
Quantity
0.2 g
Type
reactant
Smiles
C1COCCOCCOCCOCCOCCO1
Step Five
Name
DMF
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O
Step Six
Name
Water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared
CUSTOM
Type
CUSTOM
Details
was heated under nitrogen at 50° C. for 16 h
Duration
16 h
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with EtOAc (3×40 mL)
WASH
Type
WASH
Details
The EtOAc extracts were washed with water (30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated at reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude material was purified by column chromatography on silica gel

Outcomes

Product
Name
title compound
Type
product
Smiles
O1CCOC12CCC(CC2)N2N=CC(=C2)I

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.